4-ethoxy-N-2-naphthyl-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-naphthalen-2-yl-3-nitrobenzamide
• InChI: InChI=1S/C19H16N2O4/c1-2-25-18-10-8-15(12-17(18)21(23)24)19(22)20-16-9-7-13-5-3-4-6-14(13)11-16/h3-12H,2H2,1H3,(H,20,22)
• InChI Key: FHGXOKJLJDPAFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=CC=CC=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

4-ethoxy-N-2-naphthyl-3-nitrobenzamide, also known as ENB, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. ENB is a member of the benzamide family and is commonly used as a molecular probe to study the biochemical and physiological effects of various enzymes and proteins.

Mechanism of Action

4-ethoxy-N-2-naphthyl-3-nitrobenzamide acts as an inhibitor of DHODH and IMPDH by binding to the active site of the enzyme and preventing the formation of the enzyme-substrate complex. This results in the inhibition of nucleotide biosynthesis and cell proliferation. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo.
Biochemical and Physiological Effects:
4-ethoxy-N-2-naphthyl-3-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on nucleotide biosynthesis and cell proliferation, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has been shown to have neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-2-naphthyl-3-nitrobenzamide is a useful molecular probe for studying the biochemical and physiological effects of various enzymes and proteins. Its unique chemical properties make it an ideal candidate for drug discovery and development. However, there are some limitations to using 4-ethoxy-N-2-naphthyl-3-nitrobenzamide in lab experiments. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide is not a selective inhibitor of DHODH and IMPDH and can also inhibit other enzymes that are involved in nucleotide biosynthesis. Furthermore, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-2-naphthyl-3-nitrobenzamide. One area of research is the development of more selective inhibitors of DHODH and IMPDH that have fewer off-target effects. Another area of research is the development of 4-ethoxy-N-2-naphthyl-3-nitrobenzamide derivatives that have improved solubility and bioavailability. Furthermore, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide could be used as a molecular probe to study the role of nucleotide biosynthesis in various diseases, such as cancer, autoimmune diseases, and viral infections. Finally, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide could be used in combination with other drugs to enhance their efficacy and reduce their side effects.
Conclusion:
In conclusion, 4-ethoxy-N-2-naphthyl-3-nitrobenzamide is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide is a useful molecular probe for studying the biochemical and physiological effects of various enzymes and proteins. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide has been shown to have a variety of effects, including inhibitory effects on nucleotide biosynthesis and cell proliferation, induction of apoptosis in cancer cells, anti-inflammatory effects, and neuroprotective effects. However, there are some limitations to using 4-ethoxy-N-2-naphthyl-3-nitrobenzamide in lab experiments, such as its lack of selectivity and poor solubility. Future research on 4-ethoxy-N-2-naphthyl-3-nitrobenzamide could lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

4-ethoxy-N-2-naphthyl-3-nitrobenzamide is synthesised by the reaction of 4-ethoxy-3-nitrobenzoic acid with 2-naphthylamine in the presence of a coupling reagent. The reaction is carried out in an organic solvent, such as dimethylformamide (DMF), and is typically heated to 100-120°C for several hours to facilitate the reaction. The resulting product is then purified by recrystallisation or column chromatography to obtain pure 4-ethoxy-N-2-naphthyl-3-nitrobenzamide.

Scientific Research Applications

4-ethoxy-N-2-naphthyl-3-nitrobenzamide has been widely used in scientific research as a molecular probe to study the biochemical and physiological effects of various enzymes and proteins. 4-ethoxy-N-2-naphthyl-3-nitrobenzamide is particularly useful for studying enzymes that are involved in the biosynthesis of nucleotides, such as dihydroorotate dehydrogenase (DHODH) and inosine monophosphate dehydrogenase (IMPDH). These enzymes are important targets for the development of new drugs for the treatment of cancer, autoimmune diseases, and viral infections.